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A Technical Guide to the Aqueous Solubility of
Lithium Chlorate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lithium chlorate
(LiClO₃) in water across a range of temperatures. Lithium chlorate, an inorganic compound

with high water solubility, is a powerful oxidizing agent.[1] Its solubility characteristics are critical

for a variety of applications, including electrochemistry and chemical synthesis. This document

presents quantitative solubility data, details on experimental protocols for its determination, and

graphical representations of key concepts.

Quantitative Solubility Data
The solubility of lithium chlorate in water is significantly influenced by temperature. Below is a

compilation of solubility data from various sources, presented in grams of lithium chlorate per

100 grams of water ( g/100 g H₂O) and grams of lithium chlorate per 100 grams of solution (

g/100 g solution). The presence of different solid phases (hydrates) at various temperatures is

also noted.
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Temperature (°C)
Solubility (g LiClO₃
/ 100 g H₂O)

Solubility (g LiClO₃
/ 100 g Solution)

Solid Phase in
Equilibrium

0 241 - -

1.5 - 71.1
LiClO₃·3H₂O +

LiClO₃·H₂O[2][3]

10 283 - -

20 372 - -

22.1 - 81.7 4LiClO₃·H₂O[2][3]

30 488 - -

40 604 - -

60 777 - -

99 - 94.9
α-LiClO₃ + β-LiClO₃[2]

[3]

Note: Data presented as g/100 g H₂O is adapted from a solubility table and may represent

smoothed values.[4] The data in g/100 g solution highlights the formation of different hydrates.

[2][3] Discrepancies and the existence of metastable solutions have been noted in the

literature.[5]

Experimental Protocols for Solubility Determination
The determination of salt solubility as a function of temperature is a fundamental experimental

procedure in chemistry. A common and effective method involves the preparation of a saturated

solution at a specific temperature and the subsequent determination of its composition.

General Isothermal Method:
A widely used technique for determining the solubility of a salt like lithium chlorate involves

the following steps:

Sample Preparation: A supersaturated solution of lithium chlorate in deionized water is

prepared in a sealed container. This is achieved by adding an excess amount of the salt to
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the water.

Equilibration: The container with the solution is placed in a constant-temperature bath and

agitated for an extended period to ensure that equilibrium between the dissolved and

undissolved salt is reached. The time required for equilibration can vary and may need to be

determined empirically.

Sample Withdrawal and Analysis: Once equilibrium is established, the agitation is stopped to

allow the undissolved solid to settle. A known volume or mass of the clear, saturated

supernatant is carefully withdrawn using a pre-heated pipette to prevent crystallization.

Concentration Determination: The concentration of lithium chlorate in the withdrawn sample

is determined. A common method is to evaporate the solvent and weigh the remaining dry

salt.

Temperature Variation: The process is repeated at different temperatures to generate a

solubility curve.

Thermal Analysis Method:
An alternative approach involves thermal analysis, where a solution of known composition is

cooled until the first crystals appear, indicating the saturation temperature.[6]

Preparation of a Solution of Known Concentration: A precise mass of lithium chlorate is

dissolved in a known mass of water.

Heating and Dissolution: The solution is heated until all the salt has dissolved.

Controlled Cooling and Observation: The solution is then slowly cooled while being stirred.

The temperature at which the first crystals of solute appear is recorded as the saturation

temperature for that specific concentration.

Iterative Measurements: By preparing a series of solutions with different concentrations, a

range of saturation temperatures can be determined, thus constructing the solubility curve.

Visualizations
Temperature-Solubility Relationship
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The following diagram illustrates the general relationship between temperature and the

solubility of lithium chlorate in water, highlighting the significant increase in solubility with

rising temperature.

Factors Affecting Solubility

Solubility of Lithium Chlorate

Temperature Solubility (g/100g H₂O)Increases

Pressure (for gases)
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Caption: Relationship between temperature and lithium chlorate solubility.

Experimental Workflow for Solubility Determination
This diagram outlines a typical experimental workflow for determining the solubility of a salt like

lithium chlorate using the isothermal method.
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Caption: Isothermal method for solubility determination workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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